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Compound of Interest

Compound Name: Lead arsenite

Cat. No.: B156253 Get Quote

An In-Depth Technical Guide to Lead(II) Arsenite

This technical guide provides a comprehensive overview of Lead(II) Arsenite, a highly toxic

inorganic compound. It is intended for researchers, scientists, and drug development

professionals, offering detailed information on its chemical and physical properties,

toxicological profile, safety and handling, and relevant experimental methodologies.

Chemical Identification
Chemical Name: Lead(II) Arsenite

Synonyms: Lead arsenite, Lead metaarsenite, Arsenous acid, lead(2+) salt[1]

CAS Number: 10031-13-7[1]

Chemical Formula: Pb(AsO₂)₂ or As₂O₄Pb[1]

Physical and Chemical Properties
Lead(II) arsenite is a white, heavy powder.[1][2] It is characterized by its insolubility in water but

is soluble in dilute nitric acid. Key quantitative properties are summarized in the table below.

The compound is not combustible but will decompose upon heating to produce toxic fumes of

lead and arsenic.[2] It can react with strong oxidants and strong acids; its reaction with strong

acids produces the highly toxic arsine gas.[2]

Table 1: Physical and Chemical Properties of Lead(II) Arsenite
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Property Value Source(s)

Molecular Weight 421.0 g/mol [1][2]

Appearance White powder [1][2]

Density 5.85 g/cm³ [1][2]

Solubility in water Insoluble / None [1][2]

Melting Point Data unavailable [3]

Boiling Point Data unavailable [3]

Toxicological Profile
Lead(II) arsenite is classified as highly toxic and is a known human carcinogen.[2] Exposure

can occur through inhalation, ingestion, and skin absorption, though absorption of the insoluble

form is slower than soluble arsenic compounds.[4] The toxicity of the compound is attributable

to both its lead and arsenic components.

Arsenic disrupts cellular metabolism by inhibiting key enzymes and uncoupling oxidative

phosphorylation, which interferes with the production of ATP.[1] Lead can mimic and displace

other essential metals like calcium and zinc, disrupting numerous enzymatic processes.[1]

Acute exposure can lead to severe gastroenteritis, cardiac disorders, and potentially death.[2]

Chronic exposure may result in damage to the skin, mucous membranes, liver, kidneys, and

both the central and peripheral nervous systems.[2] It is also a reproductive toxicant, suspected

of damaging fertility and the unborn child.[2]

Table 2: Summary of Toxicological Hazards
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Hazard Description GHS Classification Source(s)

Acute Toxicity
Toxic if swallowed or

inhaled.
Danger [2]

Carcinogenicity May cause cancer. Danger [2]

Reproductive Toxicity

Suspected of

damaging fertility or

the unborn child.

Warning [2]

Target Organ Toxicity

Causes damage to

organs through single

or repeated exposure.

Danger [2]

Eye Irritation
Causes serious eye

irritation.
Warning [2]

Environmental Hazard

Harmful to aquatic life

with long-lasting

effects.

- [2]

Mechanism of Toxicity
The arsenic component of lead arsenite exerts its toxicity primarily by interfering with cellular

respiration. Trivalent arsenic (arsenite) has a high affinity for sulfhydryl groups in proteins,

leading to the inhibition of critical enzymes. A key target is the pyruvate dehydrogenase

complex, which links glycolysis to the citric acid cycle. By inhibiting this enzyme, arsenic

effectively halts aerobic respiration and cellular ATP production. Furthermore, arsenic can

uncouple oxidative phosphorylation, further disrupting the cell's energy supply and leading to

the generation of reactive oxygen species (ROS) and oxidative stress.
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Mechanism of Arsenite Toxicity.

Experimental Protocols
Synthesis of Lead Arsenate (Proxy for Lead Arsenite)
A detailed experimental protocol for the synthesis of lead(II) arsenite is not readily available in

published literature. However, a common method for the synthesis of the closely related

compound, lead arsenate (PbHAsO₄), involves a precipitation reaction.[4][5][6] This method

can be adapted to infer a probable synthesis route for lead arsenite by using sodium arsenite

in place of sodium arsenate.

Principle: A soluble lead(II) salt, such as lead(II) acetate or lead(II) nitrate, is reacted with a

solution of sodium arsenate. The highly insoluble lead arsenate precipitates out of the solution.

General Procedure:

Prepare a solution of disodium orthoarsenate (Na₂HAsO₄) in water.

Prepare a separate solution of lead(II) acetate (Pb(CH₃COO)₂) in water.

Slowly add the lead acetate solution to the sodium arsenate solution with constant stirring.

A white precipitate of lead arsenate will form immediately.
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Continue stirring for a set period to ensure complete reaction.

The precipitate is then collected by filtration, washed with deionized water to remove any

soluble impurities, and dried.

Note: The exact stoichiometry, concentrations, and reaction conditions would need to be

optimized for the specific synthesis of lead arsenite.

Reactant Preparation

Precipitation Reaction

Product Isolation & Purification
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General Synthesis of Lead Arsenate.

Analysis of Lead and Arsenic in Soil by X-Ray
Fluorescence (XRF)
This protocol outlines the field analysis of soil for lead and arsenic contamination using a

portable XRF analyzer, based on EPA methodologies.

Methodology:

Sample Collection: Collect soil samples according to the established sampling and analysis

plan.

Sample Preparation:

Homogenize the soil sample in an appropriate container.

Sieve the soil to remove large particles. A No. 100 screen (150 µm particle size) is often

recommended for comparability.

Measure the moisture content. If it is 10% or greater, the sample should be dried.

Instrument Setup & Calibration:

Perform daily calibration and performance checks on the XRF instrument according to the

manufacturer's instructions.

Sample Analysis:

Place the prepared soil sample in an XRF sample cup with a thin-film window.

Place the cup in the analyzer.

Acquire data for a predetermined duration (e.g., 30-60 seconds), sufficient to achieve the

required detection limits for lead and arsenic.

Data Review and Validation:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b156253?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156253?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Review the generated spectra for interferences. High concentrations of lead can interfere

with the arsenic signal.

Analyze a subset of samples (e.g., 5-10%) at a certified laboratory using a reference

method (e.g., ICP-AES) to validate the XRF results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156253?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

